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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichlorosalicylic acid, with the CAS number 320-72-9, is a halogenated derivative of
salicylic acid. This white crystalline powder holds significant interest in various scientific
domains, particularly in medicinal chemistry and drug development.[1][2] Its bio-active
properties, notably as a potential inhibitor of human 20a-hydroxysteroid dehydrogenase, have
positioned it as a molecule of interest for further investigation.[1][2] This technical guide
provides an in-depth overview of its physicochemical properties, synthesis, analytical methods,
and known biological activities, serving as a valuable resource for researchers and
professionals in the field.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,5-Dichlorosalicylic acid is
fundamental for its application in research and development. The key properties are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b146607?utm_src=pdf-interest
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9416998.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/254681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9416998.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/254681
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 320-72-9 [3]
Molecular Formula C7HaCl203 [3]
Molecular Weight 207.01 g/mol [3]
Appearance White crystalline powder [1]
Melting Point 220-222 °C [2]
Boiling Point Sublimes v.vfth slight 3]
decomposition

Slightly soluble in hot water;
Solubility very soluble in alcohol and [3]

ether. Soluble in methanol.

Data not explicitly available,
pKa but is part of the IUPAC [3]
Digitized pKa Dataset.

Synthesis and Chemical Reactivity

The primary synthesis route for 3,5-Dichlorosalicylic acid involves the direct chlorination of
salicylic acid. This process can be further elaborated into a multi-step reaction for specific
applications.

Experimental Protocol: Synthesis of 3,5-
Dichlorosalicylic Acid

This protocol is based on the general principle of electrophilic aromatic substitution, specifically
the chlorination of salicylic acid.

Materials:
» Salicylic acid

e Concentrated sulfuric acid (96-98%)
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Chlorine gas

Ice

Water-immiscible aromatic hydrocarbon solvent (e.g., xylene)

Alcohol (Cs-C2o0)

Procedure:

A solution of salicylic acid is prepared in concentrated sulfuric acid.

The solution is cooled to a temperature below 35°C (preferably 5°-10°C) and stirred
vigorously.

Gaseous chlorine is passed through the solution until the salicylic acid is predominantly
converted to a mixture of monochlorosalicylic acids.

The reaction temperature is then raised to about 50°-75°C (preferably 65°-70°C) and
chlorination is continued.

The progress of the reaction to form 3,5-dichlorosalicylic acid can be monitored by
techniques such as gas phase chromatography.

Upon completion, the reaction mixture is cooled and poured onto ice.

The precipitated 3,5-dichlorosalicylic acid is then collected by filtration and washed with
water.

Further purification can be achieved by recrystallization from a suitable solvent.

Logical Workflow for Synthesis and Purification:
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Synthesis ‘Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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